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Compound of Interest

Compound Name: Sirenin

Cat. No.: B1235053 Get Quote

Essential Safety and Disposal Information for Researchers

In the dynamic environment of scientific research and drug development, the proper

management and disposal of chemical compounds are paramount to ensuring personnel safety

and environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for Sirenin, a sesquiterpenoid of interest in various research fields.

Disclaimer: A specific Safety Data Sheet (SDS) for Sirenin (CAS 19888-27-8) is not readily

available in public databases. The following information is based on the known chemical

properties of Sirenin and general best practices for the disposal of laboratory chemicals. It is

imperative that all procedures are carried out in strict accordance with local, state, and federal

regulations, and in consultation with your institution's Environmental Health and Safety (EHS)

department.

Chemical and Physical Properties of Sirenin
A summary of the known quantitative data for Sirenin, sourced from PubChem[1], is presented

below to inform a preliminary risk assessment.
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Property Value

Molecular Formula C₁₅H₂₄O₂

Molecular Weight 236.35 g/mol [1]

XLogP3 2.3

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 4

Exact Mass 236.177630004 Da[1]

Monoisotopic Mass 236.177630004 Da[1]

Topological Polar Surface Area 40.5 Å²

Heavy Atom Count 17

Complexity 343

Experimental Protocols: General Procedure for
Chemical Disposal in the Absence of an SDS
When a specific Safety Data Sheet is unavailable, the chemical must be treated as hazardous

until its properties can be definitively determined. The following protocol outlines a general,

safety-first approach to the disposal of a chemical like Sirenin.

Step 1: Initial Hazard Assessment and Personal Protective Equipment (PPE)

Assume Hazard: Treat Sirenin as a hazardous substance.[2]

Consult Available Data: Review the known properties (see table above). The presence of

hydroxyl groups suggests it is an alcohol.

Wear Appropriate PPE: At a minimum, this should include:

Safety goggles with side shields
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Nitrile gloves (or other chemically resistant gloves)

A laboratory coat

Step 2: Waste Segregation and Containment

Do Not Mix Wastes: Never combine Sirenin waste with other chemical waste streams.[3]

Incompatible chemicals can react, leading to fire, explosion, or the generation of toxic gases.

Use a Compatible Container: Collect Sirenin waste in a clean, dry, and chemically

compatible container with a secure, leak-proof lid.[3] Borosilicate glass or a high-density

polyethylene (HDPE) container is generally suitable for organic compounds.

Container Condition: Ensure the waste container is in good condition, free from cracks or

degradation.[4]

Step 3: Labeling of Hazardous Waste

Proper labeling is a critical step for ensuring safe handling and disposal.

"Hazardous Waste" Designation: Clearly label the container with the words "Hazardous

Waste."[3][4]

Full Chemical Name: Write the full chemical name: "(1R,6S,7R)-7-((3E)-5-Hydroxy-4-methyl-

3-pentenyl)-7-methylbicyclo(4.1.0)hept-4-ene-3-methanol" and its common name "Sirenin."

CAS Number: Include the CAS number: 19888-27-8.

Hazard Identification: Based on its structure (a sesquiterpenoid alcohol), note potential

hazards such as "Flammable" and "Irritant."

Contact Information: Include the name of the principal investigator and the laboratory

location.

Step 4: Storage in a Satellite Accumulation Area (SAA)

Designated Area: Store the labeled hazardous waste container in a designated Satellite

Accumulation Area within the laboratory.[5]
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Secure Storage: The SAA should be a secure location, away from general laboratory traffic

and sources of ignition.

Secondary Containment: It is best practice to place the waste container in secondary

containment to prevent the spread of material in case of a leak.

Step 5: Contacting Environmental Health and Safety (EHS)

This is the most critical step in the disposal process.

Notify EHS: Inform your institution's EHS department about the waste chemical.[3]

Provide Information: Supply them with all available information, including the chemical name,

CAS number, quantity, and any known properties.

Schedule a Pickup: Arrange for a hazardous waste pickup. Do not attempt to dispose of the

chemical through standard trash or down the drain.[2][4]

Mandatory Visualization: Chemical Disposal
Decision Workflow
The following diagram illustrates the general decision-making process for the disposal of a

laboratory chemical, particularly when a Safety Data Sheet is not readily available.
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Caption: General workflow for the safe disposal of a laboratory chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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